Cas no 941943-40-4 (3,5-dimethoxy-N-(4-{(3-phenylpropyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide)

3,5-dimethoxy-N-(4-{(3-phenylpropyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide structure
941943-40-4 structure
Product Name:3,5-dimethoxy-N-(4-{(3-phenylpropyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
CAS No:941943-40-4
MF:C23H25N3O4S
MW:439.527304410934
CID:6342700
PubChem ID:18568064
Update Time:2024-01-05

3,5-dimethoxy-N-(4-{(3-phenylpropyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethoxy-N-(4-{(3-phenylpropyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
    • AKOS024628212
    • F2202-0671
    • 3,5-dimethoxy-N-[4-[2-oxo-2-(3-phenylpropylamino)ethyl]-1,3-thiazol-2-yl]benzamide
    • 3,5-dimethoxy-N-(4-(2-oxo-2-((3-phenylpropyl)amino)ethyl)thiazol-2-yl)benzamide
    • 3,5-dimethoxy-N-(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide
    • 941943-40-4
    • Inchi: 1S/C23H25N3O4S/c1-29-19-11-17(12-20(14-19)30-2)22(28)26-23-25-18(15-31-23)13-21(27)24-10-6-9-16-7-4-3-5-8-16/h3-5,7-8,11-12,14-15H,6,9-10,13H2,1-2H3,(H,24,27)(H,25,26,28)
    • InChI Key: MERZJRJMQSOMLI-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2C=C(C=C(C=2)OC)OC)=O)=NC(=C1)CC(NCCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 439.15657746g/mol
  • Monoisotopic Mass: 439.15657746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 118Ų

3,5-dimethoxy-N-(4-{(3-phenylpropyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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